Cas no 98-36-2 (3-Amino-4-chlorobenzenesulfonic acid)

• Product Name: 3-Amino-4-chlorobenzenesulfonic acid
• CAS No: 98-36-2
• MF: C₆H₆ClNO₃S
• MW: 207.634739398956
• MDL: MFCD00035764
• CID: 34950
• PubChem ID: 87561294
• Update Time: 2025-04-19

3-Amino-4-chlorobenzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloroaniline-5-sulfonic acid
• 4-Chlorometanilic acid
• 1-CHLORO-2-AMINOBENZENE-4-SULFONIC ACID
• 3-AMINO-4-CHLORO-BENZENESULFONIC ACID
• 3-AMINO-4-CHLOROBENZENESULFONIC ACID HYDRATE
• 3-Amino-4-choloro-benzenesulfonic acid(2-CHLOROANILINE-5-SULFONIC ACID)
• 3-AMINO-4-CHOLORO-BENZENESULFONICACID
• 6-CHLOROANILINE-3-SULFONIC ACID
• 6-CHLOROMETANILIC ACID
• 3-Amino-4-chlorobenzenesulfonic Acid
• Benzenesulfonic acid, 3-amino-4-chloro-
• 3-Amino-4-chlorobenzenesulphonic acid
• Metanilic acid, 4-chloro-
• XJQRCFRVWZHIPN-UHFFFAOYSA-N
• 3-amino-4-chlorobenzene-1-sulfonic acid
• o-Chloroaniline m-sulfonic acid
• 2-Chloroaniline-5-sulfonicAcid
• NSC7538
• NSC 59702
• NSC59702
• FT-0611658
• SB77446
• AC-11815
• AKOS003193910
• SCHEMBL341943
• W-100083
• 3-amino-4-chlorobenzenesulfonicacid
• DTXSID4059170
• BENZENESULPHONIC ACID, 3-AMINO-4-CHLORO-
• MFCD00035764
• EINECS 202-661-2
• FT-0607596
• UNII-4MB9E88J9W
• 4MB9E88J9W
• D88512
• AS-64111
• NS00040533
• ammonia; benzene; hydrogen sulfite; hydrochloride
• NSC-7538
• 98-36-2
• A845849
• CS-0206125
• 1-amino-6-chlorobenzene-3-sulphonic acid
• NSC-59702
• A2196
• DB-080513
• DTXCID7049053
• 202-661-2
• Metanilic acid, 4-chloro-(8CI)
• 3-Amino-4-chlorobenzenesulfonic acid

• MDL： MFCD00035764
• Inchi： 1S/C6H6ClNO3S/c7-5-2-1-4(3-6(5)8)12(9,10)11/h1-3H,8H2,(H,9,10,11)
• InChI Key： XJQRCFRVWZHIPN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1N)S(=O)(=O)O

Computed Properties

• Exact Mass: 206.97600
• Monoisotopic Mass: 206.975691
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 88.8
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Pink Beige light brown crystalline powder
• Density: 1.642
• Melting Point: 300 ºC
• Boiling Point: 500
• PSA: 88.77000
• LogP: 2.83090
• Solubility: Not determined

3-Amino-4-chlorobenzenesulfonic acid Security Information

• Hazard Category Code： R36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• Storage Condition：Store in a cool, dry place. Store in tightly closed containers.
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt